Cas no 129050-20-0 (6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID)

• Product Name: 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID
• CAS No: 129050-20-0
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 63975
• PubChem ID: 15382843
• Update Time: 2025-05-23

6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID
• 6-fluoro-3,4-hidro-2H-1-Benzopyran-2-carboxylic acid
• 6-Fluoro-3,4-Dihydro-2(1H)-Benzopyrancarboxylic Acid
• 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLOC ACID
• 6-Fluoro-3,4-Dihydro-2h-Benzopyran-2-Carboxylic Acid
• W-204184
• (S)-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• 6-Fluoro Chroman-2-Carboxylic Acid
• FT-0652129
• BCP20239
• FT-0655502
• AC-8777
• SB47826
• 6-fluoro-3,4-dihydro-2h-chroman-2-carboxylic acid
• rac-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic Acid
• DTXSID501209426
• SY344724
• (S)-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2alpha-carboxylic acid
• AKOS006285655
• AC-1224
• 6-FLUOROCHROMANE-2-CARBOXYLIC ACID
• 99199-60-7
• EN300-100683
• 2H-1-BENZOPYRAN-2-CARBOXYLIC ACID, 6-FLUORO-3,4-DIHYDRO-
• Fluorochroman-2-carboxylic acid
• A845979
• 6-Fluoro-3,4-dihydro-2H-benzopyran-2-carboxylic acid;6-Fluorochroman-2-carboxylic acid
• BCP12984
• AM20050035
• A805898
• SCHEMBL908153
• SY051310
• SCHEMBL13925775
• MFCD09955074
• 6-FLUOROCHROMAN-2-CARBOXYLIC ACID
• FS-2594
• 129050-20-0
• F1086
• 6-fluoroisochromane-1-carboxylic acid
• 6-fluoro-3,4-dihydro-2H-chromen-2-carboxylic acid
• 6-fluoro-3,4-dihydro-2H-chromene-2-carboxylic acid
• MFCD07778357
• NS00006551
• EC 619-405-4
• ZNJANLXCXMVFFI-UHFFFAOYSA-N
• AB42419
• CS-W018978
• 6-Fluoro-3,4-Dihydro-2H-1-Benzopyran-2-CarboxylicAcid
• DB-002154
• (2S)-6-Fluoro-2-chromanecarboxylic acid
• STL557287
• BBL103477
• 619-405-4
• DTXCID101640808
• FF31340

• Inchi： 1S/C10H9FO3/c11-7-2-4-8-6(5-7)1-3-9(14-8)10(12)13/h2,4-5,9H,1,3H2,(H,12,13)
• InChI Key： ZNJANLXCXMVFFI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCC(C(=O)O)O2

Computed Properties

• Exact Mass: 196.05400
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 358.037 °C at 760 mmHg
• Flash Point: 170.335 °C
• Refractive Index: 1.555
• PSA: 46.53000
• LogP: 1.60390

Additional information on 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID

Research Briefing on 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID (CAS: 129050-20-0): Recent Advances and Applications

6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID (CAS: 129050-20-0) is a fluorinated benzopyran derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory diseases, central nervous system (CNS) disorders, and metabolic syndromes. This briefing provides an overview of the latest research findings, synthetic methodologies, and pharmacological evaluations related to this compound.

Recent synthetic efforts have focused on optimizing the production of 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis route using chiral palladium complexes, achieving enantiomeric excess (ee) values exceeding 95%. This advancement is critical for the production of enantiopure derivatives, which are often required for high-specificity drug candidates. The study also highlighted the compound's stability under various pH conditions, making it suitable for further functionalization.

Pharmacological investigations have revealed promising anti-inflammatory properties of 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID derivatives. A 2024 study in the European Journal of Medicinal Chemistry reported that certain analogs of this compound exhibited potent inhibition of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. These findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, molecular docking studies indicated strong interactions with the COX-2 active site, providing insights for further structural optimization.

In the realm of CNS drug development, researchers have explored the neuroprotective effects of 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID derivatives. A preclinical study published in Neuropharmacology (2023) demonstrated that these compounds could attenuate oxidative stress and neuronal apoptosis in models of Alzheimer's disease. The mechanism was attributed to the activation of the Nrf2-ARE pathway, which plays a crucial role in cellular defense against oxidative damage. These results underscore the compound's potential as a scaffold for designing neurotherapeutic agents.

Despite these advancements, challenges remain in the clinical translation of 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and in vivo studies. Collaborative efforts between academia and industry are essential to accelerate the development of these compounds into viable drug candidates. Future research directions may include the exploration of prodrug strategies and combination therapies to enhance efficacy and reduce side effects.

In conclusion, 6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-CARBOXYLIC ACID (CAS: 129050-20-0) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have highlighted its potential in anti-inflammatory and neuroprotective applications, supported by robust synthetic and pharmacological data. Continued research and development efforts are expected to unlock new therapeutic opportunities, paving the way for innovative treatments in various disease areas.